22-phenoxazonoxy-5-cholene-3 beta-ol
22-phenoxazonoxy-5-cholene-3 beta-ol
Brand Name:
Vulcanchem
CAS No.:
135212-24-7
VCID:
VC0161578
InChI:
InChI=1S/C36H47NO4/c1-5-30(41-34-29(39)14-15-32-33(34)37-28-8-6-7-9-31(28)40-32)21(2)25-12-13-26-24-11-10-22-20-23(38)16-18-35(22,3)27(24)17-19-36(25,26)4/h6-10,15,21,23-27,30,37-38H,5,11-14,16-20H2,1-4H3/t21-,23-,24-,25+,26-,27-,30?,35-,36+/m0/s1
SMILES:
CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)OC5=C6C(=CCC5=O)OC7=CC=CC=C7N6
Molecular Formula:
C36H47NO4
Molecular Weight:
557.8 g/mol
22-phenoxazonoxy-5-cholene-3 beta-ol
CAS No.: 135212-24-7
Main Products
VCID: VC0161578
Molecular Formula: C36H47NO4
Molecular Weight: 557.8 g/mol
| CAS No. | 135212-24-7 |
|---|---|
| Product Name | 22-phenoxazonoxy-5-cholene-3 beta-ol |
| Molecular Formula | C36H47NO4 |
| Molecular Weight | 557.8 g/mol |
| IUPAC Name | 1-[(2S)-2-[(3S,8S,9S,10R,13S,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentan-3-yl]oxy-3,10-dihydrophenoxazin-2-one |
| Standard InChI | InChI=1S/C36H47NO4/c1-5-30(41-34-29(39)14-15-32-33(34)37-28-8-6-7-9-31(28)40-32)21(2)25-12-13-26-24-11-10-22-20-23(38)16-18-35(22,3)27(24)17-19-36(25,26)4/h6-10,15,21,23-27,30,37-38H,5,11-14,16-20H2,1-4H3/t21-,23-,24-,25+,26-,27-,30?,35-,36+/m0/s1 |
| Standard InChIKey | CVZICIUHKUXMCS-BSZLDPMNSA-N |
| Isomeric SMILES | CCC([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)OC5=C6C(=CCC5=O)OC7=CC=CC=C7N6 |
| SMILES | CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)OC5=C6C(=CCC5=O)OC7=CC=CC=C7N6 |
| Canonical SMILES | CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)OC5=C6C(=CCC5=O)OC7=CC=CC=C7N6 |
| Synonyms | 22-((3-oxophenoxazin-7-yl)oxy)-5-cholen-3 beta-ol 22-phenoxazonoxy-5-cholene-3 beta-ol OPOCHOL |
| PubChem Compound | 131865 |
| Last Modified | Nov 11 2021 |
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